- Design, synthesis of novel benzimidazole derivatives as ENL inhibitors suppressing leukemia cells viability via downregulating the expression of MYC, European Journal of Medicinal Chemistry, 2023, 248, 115093
Cas no 2768513-71-7 (1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid)
1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-[[(1,1-Dimethylethoxy)carbonyl]amino]ethyl]-1H-indazole-5-carboxylic acid
- 1H-Indazole-5-carboxylic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
- 1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid
-
- Inchi: 1S/C15H19N3O4/c1-15(2,3)22-14(21)16-6-7-18-12-5-4-10(13(19)20)8-11(12)9-17-18/h4-5,8-9H,6-7H2,1-3H3,(H,16,21)(H,19,20)
- InChI Key: GLKTWYQMOYIZOS-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=C1C(O)=O)C=NN2CCNC(=O)OC(C)(C)C
1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-34602704-0.05g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 0.05g |
$1176.0 | 2023-09-03 | ||
| Enamine | EN300-34602704-0.1g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 0.1g |
$1232.0 | 2023-09-03 | ||
| Enamine | EN300-34602704-0.25g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 0.25g |
$1288.0 | 2023-09-03 | ||
| Enamine | EN300-34602704-0.5g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 0.5g |
$1344.0 | 2023-09-03 | ||
| Enamine | EN300-34602704-1.0g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 1g |
$1400.0 | 2023-06-02 | ||
| Enamine | EN300-34602704-2.5g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 2.5g |
$2745.0 | 2023-09-03 | ||
| Enamine | EN300-34602704-5.0g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 5g |
$4060.0 | 2023-06-02 | ||
| Enamine | EN300-34602704-10.0g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 10g |
$6020.0 | 2023-06-02 | ||
| Enamine | EN300-34602704-1g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 1g |
$1400.0 | 2023-09-03 | ||
| Enamine | EN300-34602704-5g |
1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indazole-5-carboxylic acid |
2768513-71-7 | 5g |
$4060.0 | 2023-09-03 |
1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid Production Method
Production Method 1
1.2R:H2O, rt
2.1R:NaOH, S:H2O, S:MeOH, 4 h, 70°C
2.2R:HCl, S:H2O, pH 6.0
1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid Raw materials
1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid Preparation Products
1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid
Comprehensive Overview of 1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid (CAS No. 2768513-71-7)
1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid (CAS No. 2768513-71-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring an indazole core and a tert-butoxycarbonyl (Boc)-protected amine side chain, makes it a valuable intermediate in drug discovery. Researchers often employ this compound in the development of kinase inhibitors, GPCR modulators, and other bioactive molecules targeting inflammation, oncology, and metabolic disorders. The growing demand for Boc-protected indazole derivatives reflects the compound's relevance in modern medicinal chemistry.
In recent years, the compound has gained attention due to its potential applications in PROTAC (Proteolysis Targeting Chimera) technology, a revolutionary approach in targeted protein degradation. The carboxylic acid moiety of 1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid allows for facile conjugation with E3 ligase ligands, addressing a key challenge in drug discovery. This aligns with trending searches such as "indazole-based PROTACs" and "Boc-amine linker strategies," highlighting its intersection with cutting-edge therapeutic modalities.
The synthesis of CAS No. 2768513-71-7 typically involves multi-step organic reactions, including N-alkylation of the indazole nucleus and subsequent Boc protection. Analytical characterization via HPLC, NMR, and mass spectrometry ensures high purity (>98%), a critical factor for researchers investigating "high-purity pharmaceutical intermediates" or "QC standards for heterocyclic compounds." The compound’s stability under inert conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) further enhance its utility in combinatorial chemistry.
From an industrial perspective, scalability and cost-effectiveness of 1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid synthesis are frequently discussed topics. Innovations in flow chemistry and catalytic hydrogenation have been explored to optimize its production, addressing queries like "green synthesis of indazole carboxylic acids." Regulatory compliance, including REACH and GMP guidelines, is rigorously maintained for commercial batches, catering to the pharmaceutical sector’s stringent requirements.
Emerging studies also suggest the compound’s utility in bioconjugation and peptide mimetics, areas gaining traction in biologics development. Its compatibility with click chemistry (e.g., amide coupling) positions it as a versatile building block, resonating with search trends like "indazole-5-carboxylic acid applications" and "Boc-ethyl linker design." As the demand for targeted therapies grows, this compound’s role in precision medicine continues to expand, solidifying its status as a key player in next-generation drug candidates.
2768513-71-7 (1-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)